Cas no 2586126-77-2 (4-Fluoro-3-methoxy-5-(methylthio)benzoic acid)

• Product Name: 4-Fluoro-3-methoxy-5-(methylthio)benzoic acid
• CAS No: 2586126-77-2
• MF: C₉H₉FO₃S
• MW: 216.2294
• CID: 5077136
• Update Time: 2022-06-06

4-Fluoro-3-methoxy-5-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-5-(methylthio)benzoic acid

• Inchi： 1S/C9H9FO3S/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： KAOXKYNFQPEJNQ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C(=C(C([H])=C(C(=O)O[H])C=1[H])OC([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives